Cas no 1697866-34-4 (3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol)

• Product Name: 3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol
• CAS No: 1697866-34-4
• MF: C₁₁H₁₄BrFO
• MW: 261.130666255951
• CID: 6781248
• Update Time: 2026-03-12

3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol

• Inchi： 1S/C11H14BrFO/c1-7(2)11(3,14)8-5-4-6-9(12)10(8)13/h4-7,14H,1-3H3
• InChI Key： HDQBDBQDMITJOA-UHFFFAOYSA-N
• SMILES： C1(C(C)(C(C)C)O)=CC=CC(Br)=C1F

Experimental Properties

• Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 291.4±25.0 °C(Predicted)
• pka: 13.80±0.29(Predicted)

Additional information on 3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol

3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol (CAS No. 1697866-34-4)

3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol, also known by its CAS registry number 1697866-34-4, is a complex organic compound with a unique structure that combines bromine, fluorine, and multiple alkyl groups attached to a benzene ring. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which features a bromine atom at the 3-position, a fluorine atom at the 2-position, and two methyl groups attached to the same carbon atom (the alpha position), makes it a valuable substrate for further chemical modifications and functionalization.

The synthesis of 3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and scalable production of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine and fluorine substituents onto the aromatic ring with high precision. These methods not only enhance the yield but also improve the overall purity of the final product, making it suitable for downstream applications.

In terms of its properties, 3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol exhibits interesting physical and chemical characteristics. The presence of electron-withdrawing groups like bromine and fluorine on the aromatic ring significantly influences its electronic properties, making it a potential candidate for use in optoelectronic materials. Additionally, the alcohol group at the alpha position provides opportunities for further functionalization, such as esterification or etherification, which can tailor the compound's solubility and reactivity for specific applications.

Recent studies have explored the biological activity of this compound, particularly its potential as an antimicrobial agent. In vitro assays have shown that 3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol demonstrates moderate activity against several bacterial and fungal strains. This finding has sparked interest in further investigating its mechanism of action and optimizing its pharmacokinetic properties for potential therapeutic use.

The environmental impact of CAS No. 1697866-34-4 is another area of growing concern. Researchers are examining its biodegradability and toxicity to aquatic organisms to ensure that its production and use align with sustainable practices. Preliminary results suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 3-Bromo-2-fluoro-α-methyl-α-(1-methylethyl)benzenemethanol (CAS No. 1697866-34-) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic research and industrial development.